Cas no 58581-03-6 (7-Oxabicyclo[4.1.0]heptan-3-ol, 6-methyl-3-(1-methylethyl)-)

• Product Name: 7-Oxabicyclo[4.1.0]heptan-3-ol, 6-methyl-3-(1-methylethyl)-
• CAS No: 58581-03-6
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• CID: 384393
• PubChem ID: 94116
• Update Time: 2025-04-19

7-Oxabicyclo[4.1.0]heptan-3-ol, 6-methyl-3-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 7-Oxabicyclo[4.1.0]heptan-3-ol, 6-methyl-3-(1-methylethyl)-
• 3-Isopropyl-6-methyl-7-oxabicyclo[4.1.0]heptan-3-ol
• 7-Oxabicyclo(4.1.0)heptan-3-ol, 6-methyl-3-(1-methylethyl)-
• Terpinen-4-ol epoxide
• DTXSID50886275
• JLNJUKBAHGGNLB-UHFFFAOYSA-N
• SCHEMBL10815969
• 58581-03-6
• cis-1,2-epoxy-terpin-4-ol (= p-menth-1,2-epoxy-4-ol)

• Inchi： 1S/C10H18O2/c1-7(2)10(11)5-4-9(3)8(6-10)12-9/h7-8,11H,4-6H2,1-3H3
• InChI Key： JLNJUKBAHGGNLB-UHFFFAOYSA-N
• SMILES： O1C2CC(C(C)C)(CCC12C)O

Computed Properties

• Exact Mass: 170.13074
• Monoisotopic Mass: 170.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 32.8Ų

Experimental Properties

• Density: 1.073±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 251.8±8.0 ºC (760 Torr),
• Flash Point: 98.8±12.7 ºC,
• Refractive Index: 1.508
• Solubility: Slightly soluble (8.9 g/l) (25 º C),
• PSA: 32.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxepanes Oxepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxepanes